2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]acetamide
• InChI: InChI=1S/C19H21N7O3S/c1-23-9-12(13-5-4-8-30-13)22-14(23)6-7-20-15(27)10-26-11-21-17-16(26)18(28)25(3)19(29)24(17)2/h4-5,8-9,11H,6-7,10H2,1-3H3,(H,20,27)
• InChI Key: KBJOTVWXSNVJBD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1CCNC(=O)CN2C=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=CS4
• Molecular Formula: C19H21N7O3S
• Molecular Weight: 427.5 g/mol

Description

2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H21N7O3S and its molecular weight is 427.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activities

A study by Duran and Demirayak (2012) synthesized derivatives of a similar compound, which exhibited significant anticancer activity against various human tumor cell lines, particularly melanoma-type cell lines (Duran & Demirayak, 2012).

pKa Determination and Drug Precursors

Duran and Canbaz (2013) focused on the synthesis of drug precursors involving similar compounds. They determined the acidity constants (pKa values) of these derivatives, which is crucial for understanding their behavior in biological systems (Duran & Canbaz, 2013).

Oligonucleotide Synthesis

Adamiak, Biała, and Skalski (1985) explored the formation and reactivity of fluorescent N-/purin-6-yl/pyridinium salts in oligonucleotide synthesis, providing insights into the chemical processes involved in synthesizing oligomers (Adamiak, Biała, & Skalski, 1985).

PET Tracers for Imaging

A 2016 study by Gao, Wang, and Zheng developed carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives as potential PET tracers for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), a significant advancement in diagnostic imaging (Gao, Wang, & Zheng, 2016).

Antimicrobial Activities

Research by Sharma, Sharma, and Rane (2004) synthesized a range of derivatives that showed promising antimicrobial activities against various bacterial strains, indicating potential applications in developing new antimicrobial agents (Sharma, Sharma, & Rane, 2004).

Antitumor Activity

Sultani et al. (2017) synthesized new mercapto xanthine derivatives, including purine-based compounds, and evaluated their antitumor activity on breast and leukemic cancer cell lines. This study is pivotal for cancer drug development (Sultani et al., 2017).